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Compound of Interest

Compound Name: Chlorophenylsilane

Cat. No.: B047029

An In-depth Technical Guide to the Safe Handling of Chlorophenylsilane in the Laboratory

Introduction

Chlorophenylsilane (CAS No: 4206-75-1) is a versatile organosilicon compound utilized in
various chemical syntheses, including the production of functionalized silyllithiums and as a
precursor for other organofunctional silanes.[1] Its utility in research and development is
significant; however, its hazardous properties necessitate stringent safety protocols to protect
laboratory personnel. This guide provides a comprehensive overview of the essential safety
precautions, handling procedures, and emergency responses required when working with
Chlorophenylsilane. Adherence to these guidelines is critical for minimizing risks associated
with its flammability and corrosivity.

Chemical and Physical Properties

Understanding the physical and chemical properties of a substance is the first step in safe
handling. Chlorophenylsilane is a flammable, colorless to light yellow liquid that reacts with
water.[2] Key quantitative data are summarized below.
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Property Value Citation(s)
CAS Number 4206-75-1 [31[4]
Molecular Formula CeH-CISI [31[5]
Molecular Weight 142.66 g/mol [4]

Density 1.070 g/mL at 25 °C [31[5]
Boiling Point 41 °C at 9 mmHg 165.5 °C at e

760 mmHg
Flash Point 54 °C (129.2 °F) - closed cup [3][4]

Refractive Index

n20/D 1.5260

[1]

Water Solubility

Decomposes in contact with

water

[6]7]

Hazard Identification and Classification

Chlorophenylsilane is classified as a hazardous substance due to its flammability and

corrosive nature. The primary danger stems from its reactivity with moisture, which produces

toxic and corrosive hydrogen chloride (HCI) gas and mist.[6] This reaction can cause severe

damage to skin, eyes, and the respiratory tract.

Hazard Classification

GHS Code | Description

Citation(s)

Signal Word

Danger

[4]

Flammable Liquids

Category 3 (H226: Flammable

liquid and vapour)

[3]4]

Skin Corrosion

Category 1B (H314: Causes
severe skin burns and eye

damage)

[4]

Primary Risks

Flammable, Corrosive, Causes

burns, Reacts with water

[3]L6]
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Engineering Controls and Personal Protective
Equipment (PPE)

A multi-layered approach to safety, combining engineering controls and appropriate PPE, is
mandatory.

Engineering Controls

o Ventilation: All work with Chlorophenylsilane must be conducted in a certified chemical
fume hood to prevent inhalation of vapors and aerosols. The laboratory must be equipped
with adequate general ventilation.[8]

o Safety Equipment: Eyewash stations and safety showers must be readily accessible and in
close proximity to the workstation.[8]

« Ignition Source Control: Use explosion-proof electrical, ventilating, and lighting equipment.
All sources of ignition, such as open flames, hot surfaces, and sparks, must be strictly
eliminated from the handling area.[8]

Personal Protective Equipment (PPE)

o Eye and Face Protection: Wear tightly fitting chemical safety goggles and a full-face shield
(minimum 8-inch).[4][6][7]

o Skin Protection: Wear suitable protective gloves (consult manufacturer's data for material
compatibility) and flame-retardant, antistatic protective clothing to prevent skin contact.[3][8]

o Respiratory Protection: If there is a risk of vapor or aerosol generation beyond the capacity
of the fume hood, a NIOSH (US) or EN 166 (EU) approved respirator with an appropriate
filter (e.g., type ABEK) is required.[4]

Safe Handling and Storage Protocols
Handling Procedures

o Preparation: Before handling, ensure all engineering controls are operational and all required
PPE is correctly worn.[9]
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e Grounding: Ground and bond containers and receiving equipment to prevent static
discharge, which can be an ignition source.

» Dispensing: Use only non-sparking tools when opening or dispensing the chemical.

e Environment: Keep the handling area dry and do not allow the product to come into contact
with water or moisture.[6]

e Hygiene: Avoid contact with skin, eyes, and clothing.[7] Wash hands thoroughly after
handling and before breaks.[7] Do not eat, drink, or smoke in the work area.

Storage Requirements

o Container: Keep the container tightly closed and store it in a dry, well-ventilated place.

» Conditions: Store in a designated corrosives area, away from heat and all sources of ignition.

[31[8]
o Compatibility: Keep away from water, moist air, and incompatible materials.[8]

o Storage Class: Classified under Storage Class 3 (Flammable liquids).[4]

Emergency Procedures

Preparedness for accidents is crucial. All personnel must be familiar with these procedures.

First-Aid Measures

 Inhalation: Move the victim to fresh air immediately. If breathing is difficult or has stopped,
provide artificial respiration (do not use mouth-to-mouth). Seek immediate medical attention.

[7]

» Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area
with copious amounts of water for at least 15 minutes, followed by washing with soap and
water. Seek immediate medical attention.[7]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
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to do. Continue rinsing. Seek immediate medical attention.[3][7]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[7][8]

Spill Response

o Evacuate personnel from the spill area and ensure adequate ventilation.
e Remove all sources of ignition.[8]

» Contain the spill using an inert, non-combustible absorbent material (e.g., sand,
Chemizorb®). Do not use water.[7]

o Collect the absorbed material into a suitable, closed container for hazardous waste disposal.

[7]

Firefighting Measures

» Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical, carbon dioxide, or a
water spray to cool surrounding containers.[7]

e Unsuitable Extinguishing Media:Do NOT use a direct water jet on the burning material, as it
will react violently and worsen the situation by generating flammable and corrosive HCI gas.

[6]

o Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)
and full protective gear to prevent contact with skin and eyes.[7]

Visualization of Safety Workflow

The following diagram illustrates the logical workflow for the safe handling of
Chlorophenylsilane, from initial preparation to final disposal, including emergency branches.
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Chlorophenylsilane Handling Workflow
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Caption: Workflow for safe handling of Chlorophenylsilane.
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Waste Disposal

All waste materials contaminated with Chlorophenylsilane must be treated as hazardous
waste. Dispose of waste in suitable, closed containers and in accordance with all applicable
local, state, and federal regulations.[7] Do not dispose of it down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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